2-methyl-6-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-methyl-6-[4-[(3-methylpyridin-4-yl)oxymethyl]piperidine-1-carbonyl]pyridazin-3-one
• InChI: InChI=1S/C18H22N4O3/c1-13-11-19-8-5-16(13)25-12-14-6-9-22(10-7-14)18(24)15-3-4-17(23)21(2)20-15/h3-5,8,11,14H,6-7,9-10,12H2,1-2H3
• InChI Key: VZRNTBBQYYGWMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)OCC2CCN(CC2)C(=O)C3=NN(C(=O)C=C3)C
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol
• CAS No.: 2640948-24-7

Description

2-Methyl-6-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core (2,3-dihydropyridazin-3-one) substituted with a methyl group at position 2. The piperidine ring at position 6 is functionalized with a (3-methylpyridin-4-yl)oxy methyl group via a carbonyl linkage.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-methyl-6-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one can involve multiple steps. Typically, this includes the initial formation of the piperidine ring, followed by its functionalization. The synthesis often starts with 3-methyl-4-hydroxypyridine and involves a series of nucleophilic substitutions and condensations.

Industrial Production Methods: On an industrial scale, this compound might be synthesized via batch or continuous processes, with an emphasis on optimizing reaction conditions such as temperature, pH, and solvent choice to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions: This compound undergoes various reactions including oxidation, reduction, and nucleophilic substitution. For example, the methyl groups might be oxidized under strong oxidative conditions, while the pyridazinone ring could participate in electrophilic aromatic substitutions.

Common Reagents and Conditions: Typical reagents might include oxidizing agents like potassium permanganate or reducing agents like sodium borohydride, depending on the desired transformation. Solvents such as dichloromethane or acetonitrile are commonly used.

Major Products: The specific reactions yield different products. Oxidation of the methyl group can form carboxylic acids, while nucleophilic substitutions can introduce various functional groups at the piperidine ring.

Scientific Research Applications

In chemistry, it's used as a building block for more complex molecules. In biology and medicine, its derivatives are studied for their potential therapeutic effects, such as anti-inflammatory or anti-cancer properties. Industrially, it may be utilized in the development of new materials or as a precursor in the synthesis of agrochemicals.

Mechanism of Action

The compound's mechanism of action often involves interacting with specific molecular targets such as enzymes or receptors. For instance, it might inhibit a key enzyme in a metabolic pathway, thus altering the biochemical environment in a cell or tissue. The pathways involved can vary widely based on the specific application and modification of the compound.

Comparison with Similar Compounds

Compound BK80322

• Structure : 2-(4-{[(5,6-Dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-4,6-dimethylpyrimidine
• Key Features : A piperidine-pyrimidine hybrid with dual pyrimidine rings. The 5,6-dimethylpyrimidin-4-yloxy group contrasts with the 3-methylpyridin-4-yloxy group in the target compound.
• Implications: Pyrimidine derivatives often exhibit antiviral or anticancer activity. The absence of a pyridazinone core may reduce kinase selectivity compared to the target compound .

Compound BK80286

• Structure : 5-Chloro-6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• Key Features: Incorporates a piperazine ring linked to a pyridine-carbonitrile group.

Compound from

• Structure: 6-(4-Methylstyryl)-3(2H)-pyridazinone
• Key Features: Shares the pyridazinone core but replaces the piperidine-carbonyl group with a styryl moiety. Styryl groups are associated with fluorescence properties and possible applications in optoelectronics or imaging .

Physicochemical and Functional Group Analysis

Compound Name (CAS)	Molecular Formula (Calculated)	Molecular Weight	Key Functional Groups	Structural Uniqueness
Target Compound (Not listed in evidence)	C₂₁H₂₃N₃O₃ (Hypothetical)	~373.43 g/mol	Pyridazinone, Piperidine, Pyridinyloxy	3-Methylpyridin-4-yloxy methyl group
BK80322 (CAS 2309215-99-2)	C₁₈H₂₄N₄O	324.41 g/mol	Pyrimidine, Piperidine	Dual pyrimidine rings
BK80286 (CAS 2548981-59-3)	C₂₀H₂₂ClN₅	387.88 g/mol	Pyridine-carbonitrile, Piperazine	Cyclopropylpyrimidine substituent
6-(4-Methylstyryl)-3(2H)-pyridazinone	C₁₃H₁₂N₂O	212.25 g/mol	Styryl, Pyridazinone	Conjugated styryl system

Notes:

• The target compound’s pyridin-4-yloxy group may enhance solubility in polar solvents compared to BK80322’s dimethylpyrimidine.
• BK80286’s carbonitrile group could confer stronger hydrogen-bonding interactions, improving target binding affinity.

Biological Activity

The compound 2-methyl-6-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one is a heterocyclic organic compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and potential applications in medicine and research.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{22}N_{4}O_{3}$, with a molecular weight of approximately 330.39 g/mol. The structure features a pyridazinone core with various substituents that may influence its biological activity.

Property	Value
Molecular Formula	C17H22N4O3
Molecular Weight	330.39 g/mol
IUPAC Name	2-methyl-6-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one
Canonical SMILES	CN1C(=O)C=CC(=N1)C(=O)N2CCC(CC2)N(C)C3=CC=CC=N3

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common approach includes:

• Formation of the Pyridazinone : Starting from appropriate precursors, the pyridazinone ring is formed through cyclization.
• Piperidine Attachment : The piperidine moiety is introduced via nucleophilic substitution.
• Final Modifications : Additional functional groups are added to enhance biological activity.

Anticancer Properties

Recent studies have indicated that compounds similar to 2-methyl-6-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one exhibit significant anticancer properties. For example, derivatives have been tested against various cancer cell lines, showing potential in inhibiting cell proliferation and inducing apoptosis.

Case Study : A study evaluated the cytotoxic effects of related pyridazinones on HeLa and A549 cancer cells. The results demonstrated a dose-dependent inhibition of cell growth, suggesting that this class of compounds may serve as promising anticancer agents .

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. Preliminary tests indicate effectiveness against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria.

Research Findings :

• Minimum Inhibitory Concentration (MIC) tests revealed that the compound exhibits significant antibacterial activity at low concentrations.
• Mechanistic studies suggest that the compound disrupts bacterial cell membrane integrity, leading to cell lysis .

The biological activity of this compound is hypothesized to result from its ability to interact with specific molecular targets within cells:

• Enzyme Inhibition : It may act as an inhibitor for certain enzymes involved in metabolic pathways.
• Receptor Modulation : The structural features allow it to bind to various receptors, potentially altering signal transduction pathways.